Cas no 159552-21-3 (Hexanoic acid, 6-[(1,1-dimethylethyl)dithio]-)

• Product Name: Hexanoic acid, 6-[(1,1-dimethylethyl)dithio]-
• CAS No: 159552-21-3
• Molecular Formula: C₁₀H₂₀O₂S₂
• Molecular Weight: 236.3946
• CID: 1338295
• PubChem ID: 10263528

Hexanoic acid, 6-[(1,1-dimethylethyl)dithio]- Properties

Names and Identifiers

• Hexanoic acid, 6-[(1,1-dimethylethyl)dithio]-
• 159552-21-3
• 6-(tert-Butyldithio)hexanoic acid
• 6-(tert-butyldisulfaneyl)hexanoic acid

• InChIKey： CMHMMVPWTSWSMP-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H20O2S2/c1-10(2,3)14-13-8-6-4-5-7-9(11)12/h4-8H2,1-3H3,(H,11,12)
• SMILES： CC(C)(C)SSCCCCCC(=O)O

Computed Properties

• Exact Mass: 236.0906
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 236.09047222g/mol
• Heavy Atom Count: 14
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids